(R)-1-(Anthracen-9-yl)ethanamine

• IUPAC Name: (1R)-1-anthracen-9-ylethanamine
• InChI: InChI=1S/C16H15N/c1-11(17)16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-11H,17H2,1H3/t11-/m1/s1
• InChI Key: RZLKNOOWSHXPRB-LLVKDONJSA-N
• Canonical SMILES: CC(C1=C2C=CC=CC2=CC3=CC=CC=C31)N
• Isomeric SMILES: C[C@H](C1=C2C=CC=CC2=CC3=CC=CC=C31)N
• Molecular Formula: C16H15N
• Molecular Weight: 221.30 g/mol

Description

“®-1-(Anthracen-9-yl)ethanamine” is a compound that has been mentioned in the context of various chemical reactions and properties. It is involved in the synthesis of boron complexes and exhibits interesting photophysical properties.

Synthesis Analysis

The compound has been synthesized via the reaction of B(C6H5)3 with corresponding 5-substituted 2-(N-arylformimino)pyrrole ligand precursors. This synthesis was part of a process to create new mononuclear boron chelate compounds.

Chemical Reactions Analysis

The compound has been involved in the synthesis of boron complexes. It also exhibits a strong photomechanical response and is involved in excimer-induced high-efficiency fluorescence due to pairwise anthracene stacking.

Physical And Chemical Properties Analysis

The compound exhibits interesting photophysical properties. It has been reported to exhibit excimer fluorescence with an unexpected high luminous efficiency (up to 80%) and long lifetime (163.75 ns), due to pairwise anthracene stacking.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Anthracene molecules are commonly used in OLEDs for their ability to emit light. .

Photomechanical Organic Crystals

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Fluorescence Efficiency

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Mechanism of Action

Target of Action

®-1-(Anthracen-9-yl)ethanamine is a complex organic compound that primarily targets the photophysical properties of certain materials . The compound’s primary targets are the excited states of these materials, which are crucial for their fluorescence properties .

Mode of Action

The compound interacts with its targets through a process known as intramolecular photoinduced electron transfer . This process leads to the quenching of excited states, effectively reducing the fluorescence emission of the target materials . The efficiency of this process depends on the geometrical constraints and electronic factors pertaining to the molecule .

Biochemical Pathways

The primary biochemical pathway affected by ®-1-(Anthracen-9-yl)ethanamine is the electron transfer pathway . This pathway involves the movement of electrons within the molecule, which can lead to changes in the molecule’s energy states and, consequently, its fluorescence properties .

Pharmacokinetics

For instance, its ability to quench excited states could potentially influence its distribution and metabolism within a system .

Result of Action

The primary result of ®-1-(Anthracen-9-yl)ethanamine’s action is the quenching of excited states in the target materials . This leads to a reduction in the fluorescence emission of these materials, effectively altering their photophysical properties . The decay kinetics of these materials show a bi-exponential decay, indicating the involvement of two transient species in the excited state of these molecules .

Action Environment

The action of ®-1-(Anthracen-9-yl)ethanamine can be influenced by various environmental factors. For instance, the efficiency of the intramolecular photoinduced electron transfer process can depend on the geometrical constraints and electronic factors of the molecule . Therefore, changes in the molecular environment could potentially influence the compound’s action, efficacy, and stability.